5-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)-1,2-oxazole

• IUPAC Name: 5-(4-chlorophenyl)-3-(piperazin-1-ylmethyl)-1,2-oxazole
• InChI: InChI=1S/C14H16ClN3O/c15-12-3-1-11(2-4-12)14-9-13(17-19-14)10-18-7-5-16-6-8-18/h1-4,9,16H,5-8,10H2
• InChI Key: MKQWOJBACGAIRI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=NOC(=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H16ClN3O
• Molecular Weight: 277.75 g/mol

Description

5-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)-1,2-oxazole, also known as CP-96,345, is a chemical compound that has been widely studied for its potential applications in scientific research. It belongs to the class of oxazole derivatives, which are known for their diverse pharmacological activities. CP-96,345 has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

5-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)-1,2-oxazole acts as a competitive antagonist at the dopamine D3 receptor, blocking the binding of dopamine and preventing its downstream signaling. This results in a decrease in dopamine-mediated neurotransmission, which is thought to contribute to its therapeutic effects in various neurological and psychiatric disorders.
Biochemical and Physiological Effects
5-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)-1,2-oxazole has been shown to have a variety of biochemical and physiological effects. In addition to its effects on dopamine-mediated neurotransmission, it has been shown to modulate the activity of other neurotransmitter systems such as serotonin and glutamate. It has also been shown to have anti-inflammatory and neuroprotective effects, making it a potential therapeutic agent for various neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)-1,2-oxazole is its high selectivity and potency for the dopamine D3 receptor, which allows for more precise manipulation of this receptor in experimental settings. However, one limitation is its relatively low solubility, which can make it difficult to work with in certain experimental protocols.

Future Directions

There are several future directions for research on 5-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)-1,2-oxazole. One area of interest is its potential therapeutic applications in various neurological and psychiatric disorders, particularly those involving dopamine dysregulation. Another area of interest is its potential as a tool for investigating the role of the dopamine D3 receptor in various biological processes. Additionally, further research is needed to elucidate the full range of biochemical and physiological effects of 5-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)-1,2-oxazole, as well as its potential interactions with other neurotransmitter systems.

Synthesis Methods

The synthesis of 5-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)-1,2-oxazole involves several steps, starting with the reaction of 4-chlorobenzonitrile with ethyl oxalyl chloride to form ethyl 4-chlorophenylglyoxylate. This intermediate is then reacted with piperazine and sodium hydride to form the corresponding piperazine derivative. The final step involves cyclization of the piperazine derivative with phosphoryl chloride to form 5-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)-1,2-oxazole.

Scientific Research Applications

5-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)-1,2-oxazole has been extensively studied for its potential applications in scientific research. It has been shown to be a potent and selective antagonist of the dopamine D3 receptor, which is involved in various neurological and psychiatric disorders such as schizophrenia, addiction, and Parkinson's disease. 5-(4-Chlorophenyl)-3-(piperazin-1-ylmethyl)-1,2-oxazole has also been shown to have affinity for other receptors such as the serotonin 5-HT1A receptor and the sigma-1 receptor, which are involved in mood regulation and pain perception, respectively.